Cas no 1934925-92-4 (6-amino-7-fluoroisoquinolin-1-ol)

• Product Name: 6-amino-7-fluoroisoquinolin-1-ol
• CAS No: 1934925-92-4
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 5246579
• Update Time: 2025-06-14

6-amino-7-fluoroisoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 6-amino-7-fluoro-
• 6-amino-7-fluoroisoquinolin-1-ol

• Inchi： 1S/C9H7FN2O/c10-7-4-6-5(3-8(7)11)1-2-12-9(6)13/h1-4H,11H2,(H,12,13)
• InChI Key： FKDREHQCJIXUCU-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(N)C(F)=C2)C=CN1

Additional information on 6-amino-7-fluoroisoquinolin-1-ol

Research Brief on 6-Amino-7-fluoroisoquinolin-1-ol (CAS: 1934925-92-4): Recent Advances and Applications

6-Amino-7-fluoroisoquinolin-1-ol (CAS: 1934925-92-4) is a fluorinated isoquinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored as a key intermediate or active pharmacophore in the development of novel therapeutic agents. Recent studies have highlighted its relevance in targeting various biological pathways, particularly in oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 6-amino-7-fluoroisoquinolin-1-ol as a selective inhibitor of protein kinases involved in cancer cell proliferation. The research demonstrated that the compound exhibits high binding affinity to specific kinase domains, leading to the suppression of tumor growth in preclinical models. The fluorination at the 7-position was found to enhance metabolic stability and bioavailability, addressing a common challenge in kinase inhibitor development.

In addition to its anticancer potential, 6-amino-7-fluoroisoquinolin-1-ol has shown promise in neurodegenerative disease research. A recent ACS Chemical Neuroscience publication reported its ability to modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. The compound's unique electronic properties, attributed to the fluorine substitution, were found to influence its interaction with amyloid peptides, suggesting a potential therapeutic avenue for neuroprotection.

Synthetic approaches to 6-amino-7-fluoroisoquinolin-1-ol have also seen advancements. A 2024 Organic Process Research & Development article detailed an improved scalable synthesis route with higher yields (up to 78%) and reduced environmental impact. The new methodology employs catalytic fluorination and optimized protection-deprotection strategies, making the compound more accessible for further pharmacological studies.

Ongoing clinical investigations are exploring derivatives of 6-amino-7-fluoroisoquinolin-1-ol as potential candidates for precision medicine applications. Its structural versatility allows for modifications that can fine-tune selectivity and potency against various disease targets. However, challenges remain in optimizing its pharmacokinetic profile and reducing potential off-target effects, which are active areas of current research.

The compound's unique chemical properties, including its hydrogen-bonding capacity and lipophilicity profile (calculated LogP of 1.2), make it particularly interesting for drug design. Computational studies have revealed favorable interactions with multiple biological targets, supporting its continued investigation as a privileged scaffold in medicinal chemistry.